Cas no 2679817-86-6 (rac-benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate)

• Product Name: rac-benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate
• CAS No: 2679817-86-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5631507
• PubChem ID: 165925763
• Update Time: 2025-10-29

rac-benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro[4.5]decane-1-carboxylate
• 2679817-86-6
• EN300-28291677
• rac-benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate

• Inchi： 1S/C16H21NO5/c18-13-10-17(16(14(13)19)6-8-21-9-7-16)15(20)22-11-12-4-2-1-3-5-12/h1-5,13-14,18-19H,6-11H2/t13-,14-/m1/s1
• InChI Key： BCEMSQLRWIEHBC-ZIAGYGMSSA-N
• SMILES： O1CCC2(CC1)[C@@H]([C@@H](CN2C(=O)OCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2Ų

Additional information on rac-benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate

Professional Introduction to Rac-Benzyl (3R,4S)-3,4-Dihydroxy-8-Oxa-1-Azaspiro4.5-Decane-1-Carboxylate (CAS No. 2679817-86-6)

Rac-Benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5-decane-1-carboxylate, identified by its CAS number 2679817-86-6, is a compound of significant interest in the field of chemical and biomedical research. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical development. The compound's stereochemistry, characterized by the (3R,4S) configuration, plays a crucial role in its biological activity and interaction with target molecules.

The molecular structure of Rac-Benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5-decane-1-carboxylate consists of a spirocyclic framework that combines an eight-membered ring containing an oxygen atom with a five-membered azacyclic ring. This unique arrangement contributes to the compound's rigidity and stability, making it a promising candidate for drug design. The presence of hydroxyl groups at the 3 and 4 positions further enhances its reactivity and potential for further functionalization.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit diverse biological activities. Studies have shown that spirocyclic amides can serve as effective scaffolds for the development of novel therapeutic agents. The benzyl ester group in Rac-Benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5-decane-1-carboxylate not only provides a handle for synthetic modifications but also influences the compound's solubility and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that spirocyclic amides can interact with specific neurotransmitter receptors, offering a basis for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The (3R,4S) stereochemistry of Rac-Benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5-decane-1-carboxylate is particularly significant, as it has been shown to enhance binding affinity and selectivity in preclinical studies.

Additionally, the compound has shown promise in anti-inflammatory applications. In vitro studies have demonstrated that Rac-Benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5-decane-1-carboxylate can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This mechanism suggests that it could be a valuable component in the development of novel anti-inflammatory therapies.

The synthesis of Rac-Benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5-decane-1-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The spirocyclic core is typically constructed through intramolecular cyclization reactions, while the stereochemistry at the 3 and 4 positions is established using chiral auxiliaries or catalysts. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

Recent advancements in computational chemistry have also contributed to our understanding of Rac-Benzyl (3R,4S)-3,4-dihydroxy-8-oxa-1-azaspiro4.5-decane-1-carboxylate's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which further refine our knowledge of the compound's structure and properties.

The pharmacological profile of Rac-Benzyl (3R,4S)-3,4-dihydroxy-oxa-spiro-decane carboxylate continues to be explored through preclinical studies conducted in various model systems. Initial findings suggest that it exhibits low toxicity while maintaining potent biological activity. This balance between efficacy and safety makes it an attractive candidate for further development into a therapeutic agent.

In conclusion, Rac-Benzyl (3R,4S)-3,4-dihydroxy-oxa-spiro-decane carboxylate is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an ideal candidate for further exploration in drug discovery efforts aimed at treating neurological and inflammatory disorders. As our understanding of its properties continues to grow through both experimental and computational studies, this compound is poised to play a vital role in the development of next-generation therapeutics.